BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-Chloropropane CAS number 540-54-5
characterization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Chloropropane

Cat. No.: B146392

An In-depth Technical Guide to the Characterization of 1-Chloropropane (CAS Number: 540-
54-5)

Audience: Researchers, scientists, and drug development professionals.

This technical guide offers a comprehensive overview of the characterization of 1-
chloropropane (CAS: 540-54-5), a versatile alkyl halide used as a solvent and intermediate in
organic synthesis. The document details its physicochemical properties, spectral data, and key
analytical procedures, providing a foundational resource for laboratory applications.

Core Physicochemical Properties

The fundamental physical and chemical properties of 1-chloropropane are essential for its
proper handling, storage, and application in experimental settings.
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Property Value

CAS Number 540-54-5

Molecular Formula CsH-Cl

Molecular Weight 78.54 g/mol
Appearance Colorless liquid
Density 0.892 g/cm?3 at 20°C
Boiling Point 47.2 °C

Melting Point -122.8 °C

Flash Point -17.8 °C

Solubility in Water

0.27 g/100 mL at 20°C

Refractive Index (n2°/D)

1.3886

Spectral Characterization Data

Spectral analysis is critical for the unambiguous identification and purity assessment of 1-

chloropropane. The following tables summarize its characteristic spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Coupling

Nucleus Solvent Shift (8) Multiplicity Constant Assighment
ppm (J) Hz

H CDCls 3.53 Triplet 6.7 -CH2CI

1.83 Sextet 6.9 -CHa2-

1.07 Triplet 7.4 -CHs

13C CDCls 46.8 - - -CH:CI

25.9 - - -CHa-

11.2 - - -CHs
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Infrared (IR) Spectroscopy

Wavenumber (cm—?) Intensity Assignment

2968, 2878 Strong C-H (sp?) stretching
1465 Medium -CH:- scissoring

1383 Medium -CHs symmetric bending
735 Strong C-Cl stretching

Mass Spectrometry (MS)

m/z Relative Intensity (%) Assignment

[M]* (Molecular ion, 35CI7Cl

78/80 30/10 _
isotopes)
43 100 [CsH7]* (Propyl cation)
CsHe]* (Propene radical
42 80 [ _ I* (Prop
cation)
41 65 [CsHs]+ (Allyl cation)

Experimental Protocols

Detailed and validated experimental protocols are necessary for the accurate and reproducible
characterization of 1-chloropropane.

Purity Determination by Gas Chromatography (GC)

Objective: To quantify the purity of a 1-chloropropane sample and identify potential volatile
impurities.

Methodology:
 Instrumentation: Gas chromatograph equipped with a Flame lonization Detector (FID).

e Column: DB-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 ym
film thickness.
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Carrier Gas: Helium, with a constant flow rate of 1.2 mL/min.
Oven Temperature Program:

o Initial Temperature: 40°C, hold for 5 minutes.
o Ramp: Increase at 10°C/min to 100°C.

o Final Hold: Hold at 100°C for 2 minutes.
Injector:

o Temperature: 250°C.

o Mode: Split (100:1 ratio).

o Injection Volume: 1.0 pL.

Detector (FID):

o Temperature: 280°C.

Sample Preparation: Prepare a 1% (v/v) solution of 1-chloropropane in a suitable solvent
(e.g., dichloromethane).

Data Analysis: Purity is determined by area percent calculation. The area of the 1-
chloropropane peak is divided by the total area of all peaks in the chromatogram.
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Workflow for GC-based purity determination of 1-chloropropane.

Water Content Determination by Karl Fischer Titration

Objective: To accurately measure the water content (in ppm or %) in a 1-chloropropane
sample, as water can interfere with many chemical reactions.

Methodology:

 Instrumentation: A coulometric Karl Fischer titrator is preferred for its high sensitivity to low
water levels.

o Reagents: Anhydrous methanol (as a solvent), and a commercial coulometric Karl Fischer
reagent (anolyte).

 Titrator Preparation:
o Fill the titration cell with the anolyte.

o Condition the cell by running the titrator until a stable, low drift rate is achieved (typically
<10 p g/min ). This ensures the removal of any ambient moisture.

e Sample Analysis:

o Using a gas-tight syringe, accurately draw a known volume (e.g., 1.0 mL) of the 1-
chloropropane sample.

o Inject the sample directly into the conditioned titration cell below the surface of the
reagent.

o The titrator automatically begins the titration. lodine is electrochemically generated to react
with the water present in the sample.

o The instrument detects the endpoint and calculates the total amount of water in
micrograms (ug).

o Calculation:
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o Determine the mass of the sample injected by multiplying the volume by its density (0.892
g/mL).

o Calculate the water content in parts per million (ppm):

» ppm = (ug of water detected / mass of sample in g)
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Logical Flow for Karl Fischer Titration
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Logical workflow for water content analysis via Karl Fischer titration.

e To cite this document: BenchChem. [1-Chloropropane CAS number 540-54-5
characterization]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b146392#1-chloropropane-cas-number-540-54-5-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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